Cas no 1105058-09-0 (3-[(2-Oxooxolan-3-yl)sulfamoyl]benzoic acid)
3-[(2-Oxooxolan-3-yl)sulfamoyl]benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-[(2-oxooxolan-3-yl)sulfamoyl]benzoic acid
- 3-[(2-Oxooxolan-3-yl)sulfamoyl]benzoic acid
-
- Inchi: 1S/C11H11NO6S/c13-10(14)7-2-1-3-8(6-7)19(16,17)12-9-4-5-18-11(9)15/h1-3,6,9,12H,4-5H2,(H,13,14)
- InChI Key: NCANXPQBPYADOG-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C(=O)O)C=1)(NC1C(=O)OCC1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 468
- XLogP3: 0.5
- Topological Polar Surface Area: 118
3-[(2-Oxooxolan-3-yl)sulfamoyl]benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O990455-25mg |
3-[(2-Oxooxolan-3-yl)sulfamoyl]benzoic Acid |
1105058-09-0 | 25mg |
$ 70.00 | 2022-06-03 | ||
| TRC | O990455-50mg |
3-[(2-Oxooxolan-3-yl)sulfamoyl]benzoic Acid |
1105058-09-0 | 50mg |
$ 95.00 | 2022-06-03 | ||
| TRC | O990455-250mg |
3-[(2-Oxooxolan-3-yl)sulfamoyl]benzoic Acid |
1105058-09-0 | 250mg |
$ 365.00 | 2022-06-03 | ||
| Enamine | EN300-71295-0.05g |
3-[(2-oxooxolan-3-yl)sulfamoyl]benzoic acid |
1105058-09-0 | 95.0% | 0.05g |
$88.0 | 2025-02-19 | |
| Enamine | EN300-71295-0.1g |
3-[(2-oxooxolan-3-yl)sulfamoyl]benzoic acid |
1105058-09-0 | 95.0% | 0.1g |
$132.0 | 2025-02-19 | |
| Enamine | EN300-71295-0.25g |
3-[(2-oxooxolan-3-yl)sulfamoyl]benzoic acid |
1105058-09-0 | 95.0% | 0.25g |
$188.0 | 2025-02-19 | |
| Enamine | EN300-71295-0.5g |
3-[(2-oxooxolan-3-yl)sulfamoyl]benzoic acid |
1105058-09-0 | 95.0% | 0.5g |
$353.0 | 2025-02-19 | |
| Enamine | EN300-71295-1.0g |
3-[(2-oxooxolan-3-yl)sulfamoyl]benzoic acid |
1105058-09-0 | 95.0% | 1.0g |
$470.0 | 2025-02-19 | |
| Enamine | EN300-71295-2.5g |
3-[(2-oxooxolan-3-yl)sulfamoyl]benzoic acid |
1105058-09-0 | 95.0% | 2.5g |
$923.0 | 2025-02-19 | |
| Enamine | EN300-71295-5.0g |
3-[(2-oxooxolan-3-yl)sulfamoyl]benzoic acid |
1105058-09-0 | 95.0% | 5.0g |
$1364.0 | 2025-02-19 |
3-[(2-Oxooxolan-3-yl)sulfamoyl]benzoic acid Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 3-[(2-Oxooxolan-3-yl)sulfamoyl]benzoic acid
3-[(2-Oxooxolan-3-yl)sulfamoyl]benzoic acid (CAS No. 1105058-09-0): An Overview of Its Properties and Applications
3-[(2-Oxooxolan-3-yl)sulfamoyl]benzoic acid (CAS No. 1105058-09-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.
The chemical structure of 3-[(2-Oxooxolan-3-yl)sulfamoyl]benzoic acid consists of a benzoic acid moiety linked to a sulfamoyl group, which is further substituted with a 2-oxooxolan-3-yl group. This intricate arrangement imparts the molecule with distinct physicochemical properties, making it an attractive candidate for drug discovery and development.
Recent studies have highlighted the biological activities of 3-[(2-Oxooxolan-3-yl)sulfamoyl]benzoic acid. One notable area of research involves its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 3-[(2-Oxooxolan-3-yl)sulfamoyl]benzoic acid may have therapeutic applications in the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, 3-[(2-Oxooxolan-3-yl)sulfamoyl]benzoic acid has also been investigated for its antitumor activity. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells. These findings indicate that 3-[(2-Oxooxolan-3-yl)sulfamoyl]benzoic acid could be a valuable lead compound for the development of new anticancer drugs.
The pharmacokinetic profile of 3-[(2-Oxooxolan-3-yl)sulfamoyl]benzoic acid has also been studied to assess its suitability as a therapeutic agent. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well absorbed after oral administration and has a reasonable half-life, which suggests that it could be administered as a once-daily or twice-daily dose. Furthermore, the compound shows low toxicity in animal models, making it a promising candidate for clinical trials.
The synthetic route for the preparation of 3-[(2-Oxooxolan-3-yl)sulfamoyl]benzoic acid has been optimized to ensure high yield and purity. The synthesis typically involves several steps, including the formation of the sulfamoyl group and the coupling with the benzoic acid moiety. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve the efficiency and scalability of the process.
In conclusion, 3-[(2-Oxooxolan-3-yl)sulfamoyl]benzoic acid (CAS No. 1105058-09-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting inflammatory diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, further solidifying its importance in the field.
1105058-09-0 (3-[(2-Oxooxolan-3-yl)sulfamoyl]benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)